BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 3-
Bromobenzyl alcohol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Bromobenzyl alcohol

Cat. No.: B105401

Essential Safety and Handling Guide for 3-
Bromobenzyl Alcohol

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This guide provides immediate and essential safety and logistical
information for handling 3-Bromobenzyl alcohol, including detailed operational and disposal
plans.

Chemical Profile and Hazards

3-Bromobenzyl alcohol (CAS No. 15852-73-0) is a chemical intermediate commonly used in
the synthesis of pharmaceutical compounds.[1] It is described as a colorless to light yellow
liquid or a white to off-white crystalline solid.[1] While some sources may classify it as non-
hazardous, other safety data sheets (SDS) indicate that it can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[2][3][4] Given the conflicting information, it is
prudent to handle 3-Bromobenzyl alcohol with a high degree of caution, adhering to the more
stringent safety precautions.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 3-Bromobenzyl
alcohol.
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Property Value Reference
Molecular Formula C7H7BrO [2]
Molecular Weight 187.03 g/mol [5]

Colorless transparent liquid or

Appearance white to off-white crystalline [1]
solid

Boiling Point 165 °C at 16 mmHg

Density 1.56 g/mL at 25 °C

Ambient temperatures, in a
Storage Temperature ) [1]
cool, dry, well-ventilated area

Operational Plan: Step-by-Step Handling Procedure
A structured workflow is critical to ensure safety and experimental integrity when handling 3-
Bromobenzyl alcohol.

1. Preparation and Engineering Controls:

o Always work in a well-ventilated area, preferably within a certified chemical fume hood,
especially when handling the powder form or preparing solutions to avoid inhalation of dust
or vapors.[2][6]

» Ensure that an emergency eyewash station and safety shower are readily accessible in the
immediate vicinity of any potential exposure.[2]

2. Personal Protective Equipment (PPE):

» Hand Protection: Wear nitrile gloves. Double gloving is recommended, particularly when
handling the pure compound or concentrated solutions. Change gloves immediately if they
become contaminated.[2][6]

» Eye Protection: Chemical safety goggles with side shields or a face shield must be worn at
all times to protect against splashes.[2][6]
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e Body Protection: A long-sleeved laboratory coat made of a low-permeability fabric should be
worn to protect skin and clothing.[2][6]

» Respiratory Protection: If working outside a fume hood, an N95 or higher-rated respirator is
recommended to prevent inhalation of dust particles.

3. Experimental Use:

o Keep all containers of 3-Bromobenzyl alcohol clearly labeled and tightly sealed when not in
use.[2]

» Avoid direct contact with the skin, eyes, and clothing.[2]
e |n case of accidental contact, follow the first-aid measures outlined in the table below.
4. Post-Experiment:

o Decontaminate all surfaces and equipment that have come into contact with 3-Bromobenzyl
alcohol.

* Remove PPE in the correct order to avoid cross-contamination: outer gloves, lab coat, inner
gloves, face shield/goggles, and respirator.[6]

Emergency Procedures: First-Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First-Aid Measures Reference

Move the person to fresh air. If
) not breathing, give artificial
Inhalation o ] [2][4]
respiration. Seek medical

attention.

Immediately wash the affected
area with plenty of soap and

Skin Contact water. Remove contaminated [2][4]
clothing. If skin irritation

occurs, get medical advice.

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
Eye Contact eyelids. Remove contact [2][4]
lenses if present and easy to
do. Continue rinsing and seek

medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [2]

unconscious person. Seek

immediate medical attention.

Disposal Plan

Proper disposal of chemical waste is essential to protect the environment and comply with
regulations.

Waste Streams:

¢ Solid Waste: Unused 3-Bromobenzyl alcohol powder, contaminated absorbent materials
from spills.

e Liquid Waste: Solutions containing 3-Bromobenzyl alcohol and solvents used for rinsing
contaminated glassware.[6]
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o Contaminated PPE: Used gloves, lab coats, and other disposable protective equipment.[6]
Disposal Procedures:

e Segregation: All waste streams containing 3-Bromobenzyl alcohol must be segregated
from general laboratory waste.[6]

e Labeling: Waste containers must be clearly labeled as "Hazardous Chemical Waste" and
should specify "3-Bromobenzyl Alcohol".[6]

e Containment:
o Solid waste should be collected in a designated, sealed, and properly labeled container.[6]

o Liquid waste should be collected in a compatible, leak-proof, and clearly labeled container.
Do not mix with incompatible waste streams.[7]

o Contaminated PPE should be placed in a designated biohazard or chemical waste bag.[6]

o Disposal: Offer surplus and non-recyclable solutions to a licensed disposal company.
Dispose of contents and container in accordance with local, regional, and national
regulations.[3][4] Do not let the chemical enter drains.[8]

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of 3-Bromobenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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